Cas no 1271-18-7 (Titanium, di-m-chlorotetrakis(h5-2,4-cyclopentadien-1-yl)di-(9CI))

Titanium, di-m-chlorotetrakis(h5-2,4-cyclopentadien-1-yl)di-(9CI) structure
1271-18-7 structure
Product Name:Titanium, di-m-chlorotetrakis(h5-2,4-cyclopentadien-1-yl)di-(9CI)
CAS No:1271-18-7
MF:C20H22Cl2Ti2
MW:429.028685092926
CID:117555
PubChem ID:118855747
Update Time:2025-04-18

Titanium, di-m-chlorotetrakis(h5-2,4-cyclopentadien-1-yl)di-(9CI) Chemical and Physical Properties

Names and Identifiers

    • Titanium, di-m-chlorotetrakis(h5-2,4-cyclopentadien-1-yl)di-(9CI)
    • BIS-(CYCLOPENTADIENYL)-CHLOROTITANIUM(III) DIMER
    • 1271-18-7
    • Inchi: 1S/4C5H5.2ClH.2Ti/c4*1-2-4-5-3-1;;;;/h4*1-5H;2*1H;;/q;;;;;;;+2
    • InChI Key: JYQDWGCZUTYPAU-UHFFFAOYSA-N
    • SMILES: [Ti].[Ti]([ClH+])[ClH+].[CH]1[CH][CH][CH][CH]1.[CH]1[CH][CH][CH][CH]1.[CH]1[CH][CH][CH][CH]1.[CH]1[CH][CH][CH][CH]1 |^1:4,5,6,7,8,9,10,11,12,13,14,15,16,17,18,19,20,21,22,23|

Computed Properties

  • Exact Mass: 425.99000
  • Monoisotopic Mass: 428.005737g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 0
  • Complexity: 15.6
  • Covalently-Bonded Unit Count: 6
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0.00000
  • LogP: 5.46500
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